Cas no 929972-21-4 (2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate)

2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate structure
929972-21-4 structure
Product Name:2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate
CAS No:929972-21-4
MF:C10H8F3NO4
MW:263.170033454895
MDL:MFCD09040503
CID:3155255
PubChem ID:16227815
Update Time:2025-04-21

2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl 1,3-benzodioxol-5-ylcarbamate
    • G27125
    • 2,2,2-trifluoroethyl N-(1,3-dioxaindan-5-yl)carbamate
    • 2,2,2-trifluoroethyl N-(1,3-benzodioxol-5-yl)carbamate
    • Z235333741
    • 2,2,2-trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate
    • 2,2,2-trifluoroethylN-(2H-1,3-benzodioxol-5-yl)carbamate
    • EN300-27084
    • 929972-21-4
    • AKOS009101899
    • 2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate
    • MDL: MFCD09040503
    • Inchi: 1S/C10H8F3NO4/c11-10(12,13)4-16-9(15)14-6-1-2-7-8(3-6)18-5-17-7/h1-3H,4-5H2,(H,14,15)
    • InChI Key: TZTDCNFPORVAAN-UHFFFAOYSA-N
    • SMILES: FC(COC(NC1C=CC2=C(C=1)OCO2)=O)(F)F

Computed Properties

  • Exact Mass: 263.04054222Da
  • Monoisotopic Mass: 263.04054222Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.8Ų

2,2,2-Trifluoroethyl N-(2H-1,3-benzodioxol-5-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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TRC
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